Cas no 2138290-20-5 (4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole)

• Product Name: 4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole
• CAS No: 2138290-20-5
• MF: C₈H₁₂BrNO
• MW: 218.090981483459
• CID: 6411875
• PubChem ID: 165793674
• Update Time: 2025-06-12

4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 2138290-20-5
• 4-(bromomethyl)-3-methyl-5-propyl-1,2-oxazole
• EN300-713934
• 4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole

• Inchi： 1S/C8H12BrNO/c1-3-4-8-7(5-9)6(2)10-11-8/h3-5H2,1-2H3
• InChI Key： CFJUNSCIWHPXRZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=NOC=1CCC

Computed Properties

• Exact Mass: 217.01023g/mol
• Monoisotopic Mass: 217.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole

Comprehensive Overview of 4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole (CAS No. 2138290-20-5)

The compound 4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole (CAS No. 2138290-20-5) is a highly specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This brominated oxazole derivative features a 1,2-oxazole core, which is a five-membered ring containing both nitrogen and oxygen atoms, making it a valuable scaffold in medicinal chemistry. The presence of a bromomethyl group at the 4-position, along with methyl and propyl substituents, enhances its reactivity and versatility in synthetic transformations.

In the context of modern drug discovery, 4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole is often explored as a building block for the synthesis of more complex molecules. Researchers are particularly interested in its potential to serve as a key intermediate in the development of novel therapeutics targeting inflammatory diseases, metabolic disorders, and even certain types of cancers. The bromomethyl functionality allows for further functionalization through nucleophilic substitution reactions, enabling the attachment of various pharmacophores to enhance biological activity.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of 4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole?" The answer lies in its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in the construction of biaryl systems and heterocyclic frameworks. These reactions are widely used in the pharmaceutical industry to create diverse libraries of compounds for high-throughput screening.

Another hot topic in the scientific community is the green chemistry approach to synthesizing such compounds. Researchers are increasingly focusing on sustainable methodologies to reduce the environmental impact of chemical synthesis. For instance, the use of microwave-assisted synthesis or catalytic processes to produce 4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole has been explored to minimize waste and energy consumption. This aligns with the growing demand for eco-friendly and cost-effective synthetic routes.

The physicochemical properties of 4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole also make it a subject of interest in material science. Its molecular weight and lipophilicity are critical parameters that influence its solubility and bioavailability, which are essential considerations in drug formulation. Additionally, the compound's stability under various conditions is a key factor in its storage and handling, often prompting questions like "How to store 4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole properly?" Proper storage typically involves keeping the compound in a cool, dry place, away from light and moisture, to prevent degradation.

In agrochemical research, 4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole has been investigated for its potential as a pesticide intermediate. The oxazole ring is known to exhibit insecticidal and herbicidal activities, and modifications to its structure can lead to the development of new crop protection agents. This has led to increased searches for "oxazole derivatives in agriculture" and "bromomethyl compounds for pest control," reflecting the compound's relevance in this field.

From a regulatory perspective, 4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole is not classified as a hazardous substance under most international guidelines, which makes it accessible for research purposes. However, users often inquire about "safety data for CAS 2138290-20-5" to ensure compliance with laboratory protocols. Standard safety measures, such as wearing personal protective equipment (PPE) and working in a fume hood, are recommended when handling this compound.

In conclusion, 4-(Bromomethyl)-3-methyl-5-propyl-1,2-oxazole (CAS No. 2138290-20-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions to contemporary challenges. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in synthetic and applied chemistry.